2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide
Overview
Description
2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide, also known as TPCA-1, is a small molecule inhibitor that has been shown to target the nuclear factor-kappa B (NF-κB) pathway. This pathway is involved in the regulation of immune responses, inflammation, and cell survival. TPCA-1 has been studied for its potential use in treating various diseases, including cancer and inflammatory disorders.
Mechanism of Action
2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide acts as a selective inhibitor of the IKKβ kinase, which is a key component of the NF-κB pathway. This pathway is involved in the regulation of immune responses and inflammation. By inhibiting the IKKβ kinase, 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide prevents the activation of NF-κB and the subsequent downstream effects, including the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide can effectively inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce tumor size in animal models. 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide has also been shown to reduce inflammation in animal models of inflammatory bowel disease and rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide in lab experiments is its specificity for the IKKβ kinase. This allows for targeted inhibition of the NF-κB pathway without affecting other signaling pathways. However, one limitation is the potential for off-target effects, which may affect the interpretation of experimental results.
Future Directions
1. Further studies are needed to determine the optimal dosage and administration of 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide for treating various diseases.
2. Combination therapies using 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide and other drugs may be explored for enhanced therapeutic effects.
3. Studies are needed to investigate the potential use of 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide in other diseases, such as autoimmune disorders and neurodegenerative diseases.
4. The development of more potent and selective inhibitors of the NF-κB pathway may be explored.
5. The potential use of 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide in combination with immunotherapy for cancer treatment may be investigated.
In conclusion, 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide is a small molecule inhibitor that has shown promise for the treatment of various diseases, including cancer and inflammatory disorders. Its specificity for the IKKβ kinase makes it a valuable tool for studying the NF-κB pathway and its role in disease. Further research is needed to fully understand the potential of 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide as a therapeutic agent.
Scientific Research Applications
2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and pancreatic cancer cells. 2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide has also been studied for its potential use in treating inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease.
properties
IUPAC Name |
2-(4-thiophen-2-ylpyrimidin-2-yl)sulfanylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3OS2/c11-9(14)6-16-10-12-4-3-7(13-10)8-2-1-5-15-8/h1-5H,6H2,(H2,11,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RABBBGMBLBEGFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC(=NC=C2)SCC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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